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Specification

• Description: Aluminum hydroxide is an inorganic salt used as an antacid. It is a basic compound that acts by neutralizing hydrochloric acid in gastric secretions. Subsequent increases in pH may inhibit the action of pepsin. An increase in bicarbonate ions and prostaglandins may also confer cytoprotective effects.; Aluminum Hydroxide is an inorganic compound containing aluminum. Used in various immunologic preparations to improve immunogenicity, aluminum hydroxide adjuvant consists of aluminum hydroxide gel in a saline solution. In vaccines, this agent binds to the protein conjugate, resulting in improved antigen processing by the immune system. (NCI04); A compound with many biomedical applications: as a gastric antacid, an antiperspirant, in dentifrices, as an emulsifier, as an adjuvant in bacterins and vaccines, in water purification, etc.; See also: Algeldrate (active moiety of); Aluminum hydroxide; magnesium trisilicate (component of); Aluminum hydroxide; magnesium hydroxide (component of) ... View More ...
• CAS No.: 21645-51-2
• Molecular Formula: AlH3O3; Al(OH)3; AlH3O3
• Molecular Weight: 78.004 g/mol
• IUPAC Name: aluminum;trihydroxide
• Standard InChI: InChI=1S/Al.3H2O/h;3*1H2/q+3;;;/p-3
• Standard InChI Key: WNROFYMDJYEPJX-UHFFFAOYSA-K
• SMILES: O.O.O.[Al]
• Canonical SMILES: [OH-].[OH-].[OH-].[Al+3]
• Colorform: White, amorphous powder; White powder, balls or granules; Usually obtained in white, bulky, amorphous powde
• Melting Point: 300 °C